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Introduction

Ro 09-1679 is a potent, naturally derived peptide inhibitor of serine proteases, initially identified
as a novel thrombin inhibitor.[1] Produced by the fungus Mortierella alpina, this compound has
demonstrated significant inhibitory activity against key enzymes in the coagulation cascade,
most notably Factor Xa (FXa). This technical guide provides an in-depth analysis of the
inhibitory action of Ro 09-1679 on Factor Xa, compiling available quantitative data, outlining
typical experimental protocols for its study, and visualizing the relevant biological pathways and
experimental workflows.

Quantitative Inhibitory Activity of Ro 09-1679

The inhibitory potency of Ro 09-1679 has been quantified against Factor Xa and other serine
proteases. The available data, primarily in the form of half-maximal inhibitory concentrations
(IC50), are summarized in the table below.
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Enzyme IC50 (pM) Source
Factor Xa 3.3 [2]
Thrombin 33.6 [2]
Trypsin 0.04 [2]
Papain 0.0346 (2]

Table 1: Inhibitory Potency (IC50) of Ro 09-1679 against various proteases.

Mechanism of Action: Inhibition of Factor Xa in the
Coagulation Cascade

Factor Xa is a critical enzyme in the coagulation cascade, where the intrinsic and extrinsic
pathways converge. It is responsible for the conversion of prothrombin (Factor II) to thrombin
(Factor lla), which in turn catalyzes the formation of fibrin from fibrinogen, leading to clot
formation. By inhibiting Factor Xa, Ro 09-1679 effectively disrupts this cascade, thereby
exerting its anticoagulant effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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